Cas no 2060041-74-7 (benzyl 1-1-(2-methylpropyl)-1H-pyrazol-4-yl-2,7-diazaspiro3.5nonane-7-carboxylate)

benzyl 1-1-(2-methylpropyl)-1H-pyrazol-4-yl-2,7-diazaspiro3.5nonane-7-carboxylate structure
2060041-74-7 structure
Product Name:benzyl 1-1-(2-methylpropyl)-1H-pyrazol-4-yl-2,7-diazaspiro3.5nonane-7-carboxylate
CAS No:2060041-74-7
MF:C22H30N4O2
MW:382.499205112457
MDL:MFCD30501399
CID:5153979
PubChem ID:137703851
Update Time:2025-07-25

benzyl 1-1-(2-methylpropyl)-1H-pyrazol-4-yl-2,7-diazaspiro3.5nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2,7-Diazaspiro[3.5]nonane-7-carboxylic acid, 1-[1-(2-methylpropyl)-1H-pyrazol-4-yl]-, phenylmethyl ester
    • benzyl 1-1-(2-methylpropyl)-1H-pyrazol-4-yl-2,7-diazaspiro3.5nonane-7-carboxylate
    • MDL: MFCD30501399
    • Inchi: 1S/C22H30N4O2/c1-17(2)13-26-14-19(12-24-26)20-22(16-23-20)8-10-25(11-9-22)21(27)28-15-18-6-4-3-5-7-18/h3-7,12,14,17,20,23H,8-11,13,15-16H2,1-2H3
    • InChI Key: LPFKKNFESADUOH-UHFFFAOYSA-N
    • SMILES: C1(C2=CN(CC(C)C)N=C2)C2(CCN(C(OCC3=CC=CC=C3)=O)CC2)CN1

benzyl 1-1-(2-methylpropyl)-1H-pyrazol-4-yl-2,7-diazaspiro3.5nonane-7-carboxylate Pricemore >>

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Additional information on benzyl 1-1-(2-methylpropyl)-1H-pyrazol-4-yl-2,7-diazaspiro3.5nonane-7-carboxylate

Comprehensive Analysis of Benzyl 1-(1-(2-Methylpropyl)-1H-pyrazol-4-yl)-2,7-diazaspiro[3.5]nonane-7-carboxylate (CAS No. 2060041-74-7)

The compound benzyl 1-(1-(2-methylpropyl)-1H-pyrazol-4-yl)-2,7-diazaspiro[3.5]nonane-7-carboxylate (CAS No. 2060041-74-7) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a pyrazole ring and a diazaspiro[3.5]nonane core, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on such spirocyclic compounds due to their unique conformational properties and ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in medicinal chemistry and drug design. The benzyl-protected carboxylate moiety in this compound enhances its stability and bioavailability, making it a promising candidate for further exploration. Scientists are particularly intrigued by its potential applications in central nervous system (CNS) disorders, given the structural similarities to known neuroactive compounds.

The synthesis of benzyl 1-(1-(2-methylpropyl)-1H-pyrazol-4-yl)-2,7-diazaspiro[3.5]nonane-7-carboxylate involves multi-step organic reactions, including cyclization and functional group protection. Its CAS No. 2060041-74-7 serves as a unique identifier in chemical databases, facilitating global research collaboration. The compound's molecular weight and logP value are critical parameters for pharmacokinetic studies, often discussed in ADME (Absorption, Distribution, Metabolism, Excretion) research.

From an industrial perspective, this compound aligns with the growing trend of fragment-based drug discovery (FBDD). Its spirocyclic scaffold offers a versatile platform for designing small-molecule inhibitors, a hot topic in oncology and infectious disease research. Online searches for "spirocyclic compounds in drug discovery" or "pyrazole derivatives for CNS applications" reflect the scientific community's keen interest in such molecules.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of benzyl 1-(1-(2-methylpropyl)-1H-pyrazol-4-yl)-2,7-diazaspiro[3.5]nonane-7-carboxylate is essential to ensure workplace safety. Researchers frequently query "safe handling of spirocyclic compounds" and "stability of diazaspiro derivatives", underscoring the need for clear guidelines.

In summary, CAS No. 2060041-74-7 represents a cutting-edge example of modern heterocyclic chemistry. Its potential applications span neurology, oncology, and beyond, making it a valuable asset for both academic and industrial research. As the field evolves, this compound will likely remain at the forefront of innovative therapeutic development.

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